Cas no 1956381-93-3 (3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile)
3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile
-
- Inchi: 1S/C11H15N3O/c1-2-14(8-4-7-12)11-6-3-5-10(9-15)13-11/h3,5-6,15H,2,4,8-9H2,1H3
- InChI Key: PUOSVHWBDRCZSB-UHFFFAOYSA-N
- SMILES: OCC1=CC=CC(=N1)N(CC)CCC#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 223
- XLogP3: 0.5
- Topological Polar Surface Area: 60.2
3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC11990-5g |
3-(ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile |
1956381-93-3 | 95% | 5g |
$2100 | 2023-09-07 |
3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile
3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile: A Promising Compound in Medicinal Chemistry
3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile (CAS No. 1956381-93-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and has shown promising activity in various biological assays, making it a subject of extensive research.
The chemical structure of 3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile is characterized by a pyridine ring substituted with a hydroxymethyl group at the 6-position and an ethylamino group attached to the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, which are crucial for its potential therapeutic effects.
Recent studies have highlighted the multifaceted biological activities of 3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This property makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.
Another significant application of 3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile is in the field of neurodegenerative disorders. Research has shown that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it could be a valuable therapeutic option for diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic properties of 3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral medication. Additionally, preclinical studies have indicated that this compound has low toxicity and does not exhibit significant side effects, further supporting its potential for clinical use.
In terms of drug development, 3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile is currently in the early stages of clinical trials. Preliminary results from phase I trials have shown promising safety and tolerability profiles, paving the way for further investigation in larger patient populations. The compound's unique structure and diverse biological activities make it an attractive candidate for further optimization and development into a novel therapeutic agent.
The synthesis of 3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile involves several well-established chemical reactions, including nucleophilic substitution, condensation, and reduction steps. The synthetic route is highly efficient and scalable, making it suitable for large-scale production if needed. This aspect is crucial for ensuring that sufficient quantities of the compound can be produced for both research and commercial purposes.
In conclusion, 3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile (CAS No. 1956381-93-3) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its anti-inflammatory and neuroprotective properties, coupled with favorable pharmacokinetic characteristics, make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.
1956381-93-3 (3-(Ethyl(6-(hydroxymethyl)pyridin-2-yl)amino)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)